Cas no 20344-69-8 (2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-)

• Product Name: 2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-
• CAS No: 20344-69-8
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 274254
• PubChem ID: 88496
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(3,5-dimethoxyphenyl)methyl]-
• 5-[(3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 5-[(3,5-dimethoxyphenyl)methyl]-
• CHEMBL287241
• A4515
• SCHEMBL10488885
• 20344-69-8
• BDBM50405965
• DTXSID80174253
• HQXBYBOVCDPXCB-UHFFFAOYSA-N
• 2,4-Diamino-5-(3,5-dimethoxybenzyl)pyrimidine
• 2,4-Pyrimidinediamine, 5-((3,5-dimethoxyphenyl)methyl)-
• 5-((3,5-Dimethoxyphenyl)methyl)-2,4-pyrimidinediamine

• Inchi： 1S/C13H16N4O2/c1-18-10-4-8(5-11(6-10)19-2)3-9-7-16-13(15)17-12(9)14/h4-7H,3H2,1-2H3,(H4,14,15,16,17)
• InChI Key： HQXBYBOVCDPXCB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC

Computed Properties

• Exact Mass: 260.12748
• Monoisotopic Mass: 260.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 526.9°Cat760mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.626
• PSA: 96.28